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Compound of Interest

Compound Name: SL910102

Cat. No.: B15569676 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

SL910102, a nonpeptide angiotensin AT1 receptor antagonist. The following procedures are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting.

Chemical Identification:

Product Name: SL910102

CAS Number: 144756-71-8

Chemical Name: 6-butyl-2-(2-butyl-1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-

imidazol-5-yl)-5-methylpyrimidin-4(3H)-one

I. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling SL910102, it is imperative to be equipped with the appropriate personal

protective equipment to minimize exposure and ensure personal safety.

Required PPE:
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Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection
Safety glasses with side shields or chemical

safety goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator may

be necessary.

General Safety Precautions:

Avoid direct contact with skin, eyes, and clothing.

Do not ingest or inhale.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

II. Disposal Procedures
The disposal of SL910102 must be carried out in accordance with local, state, and federal

regulations. As a nonpeptide angiotensin AT1 receptor antagonist, it should be treated as a

chemical waste product.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste SL910102 and any contaminated disposable materials (e.g., pipette tips,

weighing paper) in a designated, clearly labeled, and sealed hazardous waste container.

The container must be compatible with the chemical and properly labeled with the words

"Hazardous Waste" and the full chemical name.
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Waste Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.

Storage areas should be cool and dry.

Contact Environmental Health and Safety (EHS):

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not attempt to dispose of SL910102 down the drain or in the regular trash.

III. Spill and Leak Procedures
In the event of a spill, immediate action is necessary to contain the material and prevent

exposure.

Evacuate and Ventilate:

Evacuate the immediate area of the spill.

Ensure the area is well-ventilated.

Contain the Spill:

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container, avoiding dust generation.

For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry

sand) and place it in the hazardous waste container.

Decontaminate the Area:

Clean the spill area with a suitable decontaminating agent, as recommended by your

institution's safety protocols.
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Collect all cleanup materials in the hazardous waste container.

Report the Spill:

Report the spill to your supervisor and the EHS office.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SL910102.

Identify SL910102 Waste
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of SL910102.
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To cite this document: BenchChem. [Proper Disposal Procedures for SL910102].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569676#sl910102-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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